2-[(4-Ethoxyphenyl)imino]-3-propyl-5-[4-(2-propynyloxy)benzylidene]-1,3-thiazolidin-4-one

• Molecular Formula: C24H24N2O3S
• Molecular Weight: 420.5 g/mol
• IUPAC Name: (5Z)-2-(4-ethoxyphenyl)imino-3-propyl-5-[(4-prop-2-ynoxyphenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C24H24N2O3S/c1-4-15-26-23(27)22(17-18-7-11-21(12-8-18)29-16-5-2)30-24(26)25-19-9-13-20(14-10-19)28-6-3/h2,7-14,17H,4,6,15-16H2,1,3H3/b22-17-,25-24?
• InChI Key: VJCJTHBYXOVJEX-OUUDUQSLSA-N
• Isomeric SMILES: CCCN1C(=O)/C(=C/C2=CC=C(C=C2)OCC#C)/SC1=NC3=CC=C(C=C3)OCC
• SMILES: CCCN1C(=O)C(=CC2=CC=C(C=C2)OCC#C)SC1=NC3=CC=C(C=C3)OCC

Description

2-[(4-Ethoxyphenyl)imino]-3-propyl-5-[4-(2-propynyloxy)benzylidene]-1,3-thiazolidin-4-one is a compound that has been studied extensively for its potential therapeutic applications. This compound belongs to the thiazolidinone family, which has been shown to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of 2-[(4-Ethoxyphenyl)imino]-3-propyl-5-[4-(2-propynyloxy)benzylidene]-1,3-thiazolidin-4-one is not fully understood. However, it is believed that this compound exerts its biological activities by interacting with various molecular targets in the body. For example, this compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been shown to inhibit the activity of bacterial and fungal enzymes, leading to the inhibition of their growth.
Biochemical and Physiological Effects:
2-[(4-Ethoxyphenyl)imino]-3-propyl-5-[4-(2-propynyloxy)benzylidene]-1,3-thiazolidin-4-one has been shown to have a wide range of biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of various enzymes, including DNA topoisomerase II, which is involved in DNA replication and cell division. This compound has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(4-Ethoxyphenyl)imino]-3-propyl-5-[4-(2-propynyloxy)benzylidene]-1,3-thiazolidin-4-one in lab experiments include its high potency and wide range of biological activities. However, the limitations of using this compound include its relatively complex synthesis method and potential toxicity.

Future Directions

There are several future directions for the study of 2-[(4-Ethoxyphenyl)imino]-3-propyl-5-[4-(2-propynyloxy)benzylidene]-1,3-thiazolidin-4-one. For example, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. Additionally, further studies are needed to optimize the synthesis method of this compound and to explore its potential as a drug delivery system. Finally, further studies are needed to evaluate the potential toxicity and safety of this compound in vivo.

Synthesis Methods

The synthesis of 2-[(4-Ethoxyphenyl)imino]-3-propyl-5-[4-(2-propynyloxy)benzylidene]-1,3-thiazolidin-4-one is a multi-step process that involves the condensation of various reagents. The synthesis starts with the reaction of 4-ethoxyaniline with propyl bromide in the presence of potassium carbonate to form 4-ethoxy-N-propylaniline. This intermediate is then reacted with thiosemicarbazide to form 2-[(4-Ethoxyphenyl)imino]-3-propyl-1,3-thiazolidin-4-one. Finally, this compound is reacted with 4-(2-propynyloxy)benzaldehyde to form the desired product.

Scientific Research Applications

2-[(4-Ethoxyphenyl)imino]-3-propyl-5-[4-(2-propynyloxy)benzylidene]-1,3-thiazolidin-4-one has been extensively studied for its potential therapeutic applications. This compound has been shown to possess a wide range of biological activities, including anticancer, antibacterial, antifungal, anti-inflammatory, and antiviral activities. This compound has also been shown to have potential as a drug delivery system.